Cas no 83532-40-5 (1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)-)

1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)- structure
83532-40-5 structure
Product name:1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)-
CAS No:83532-40-5
MF:C21H30O2
MW:314.4617
CID:669755
PubChem ID:71587307

1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)-
    • 3-[(8Z,11E,13Z)-pentadeca-8,11,13-trienyl]benzene-1,2-diol
    • UNII-7JU9NL0M8V
    • Q416909
    • 3-[(8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl]benzene-1,2-diol
    • LMPK15020004
    • 3-((8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl)catechol
    • 7JU9NL0M8V
    • Urushiol, (15:3;8Z,11E,13Z)
    • 3-[(8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl] )catechol
    • 83532-40-5
    • 1,2-Benzenediol, 3-(8Z,11E,13Z)-8,11,13-pentadecatrien-1-yl-
    • 3-((8Z,11E,13Z)-pentadeca-8,11,13-trien-1-yl)benzene-1,2-diol
    • Urushiol IV
    • Inchi: InChI=1S/C21H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(22)21(19)23/h2-5,7-8,15,17-18,22-23H,6,9-14,16H2,1H3/b3-2-,5-4+,8-7-
    • InChI Key: IYROWZYPEIMDDN-XTUOKWOTSA-N
    • SMILES: CC=CC=CCC=CCCCCCCCC1=C(C(=CC=C1)O)O

Computed Properties

  • Exact Mass: 314.224580195g/mol
  • Monoisotopic Mass: 314.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 7.1

1,2-Benzenediol, 3-(8,11,13-pentadecatrienyl)-, (Z,E,Z)- Related Literature

Recommend Articles

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd